(S)-N-(4-(1-Hydroxyethyl)phenyl)methanesulfonamide
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Description
(S)-N-(4-(1-Hydroxyethyl)phenyl)methanesulfonamide is a chiral compound with a specific stereochemistry It is characterized by the presence of a hydroxyethyl group attached to a phenyl ring, which is further connected to a methanesulfonamide group
Properties
Molecular Formula |
C9H13NO3S |
|---|---|
Molecular Weight |
215.27 g/mol |
IUPAC Name |
N-[4-[(1S)-1-hydroxyethyl]phenyl]methanesulfonamide |
InChI |
InChI=1S/C9H13NO3S/c1-7(11)8-3-5-9(6-4-8)10-14(2,12)13/h3-7,10-11H,1-2H3/t7-/m0/s1 |
InChI Key |
GYTGGICLFKNIMA-ZETCQYMHSA-N |
Isomeric SMILES |
C[C@@H](C1=CC=C(C=C1)NS(=O)(=O)C)O |
Canonical SMILES |
CC(C1=CC=C(C=C1)NS(=O)(=O)C)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (S)-N-(4-(1-Hydroxyethyl)phenyl)methanesulfonamide typically involves the following steps:
Starting Material: The synthesis begins with the preparation of 4-(1-Hydroxyethyl)phenylamine.
Sulfonamide Formation: The amine group of 4-(1-Hydroxyethyl)phenylamine is reacted with methanesulfonyl chloride in the presence of a base such as triethylamine to form the sulfonamide linkage.
Chiral Resolution: The resulting racemic mixture is then subjected to chiral resolution techniques to isolate the (S)-enantiomer.
Industrial Production Methods
Industrial production of (S)-N-(4-(1-Hydroxyethyl)phenyl)methanesulfonamide may involve:
Large-Scale Synthesis: Scaling up the laboratory synthesis using larger reactors and optimized reaction conditions.
Purification: Employing techniques such as crystallization, chromatography, and distillation to achieve high purity.
Quality Control: Implementing rigorous quality control measures to ensure the consistency and purity of the final product.
Chemical Reactions Analysis
Types of Reactions
(S)-N-(4-(1-Hydroxyethyl)phenyl)methanesulfonamide can undergo various chemical reactions, including:
Oxidation: The hydroxyethyl group can be oxidized to form a ketone.
Reduction: The sulfonamide group can be reduced under specific conditions.
Substitution: The phenyl ring can undergo electrophilic aromatic substitution reactions.
Common Reagents and Conditions
Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used.
Reduction: Lithium aluminum hydride or hydrogenation catalysts can be employed.
Substitution: Halogens, nitrating agents, and sulfonating agents are commonly used.
Major Products Formed
Oxidation: Formation of 4-(1-Oxoethyl)phenylmethanesulfonamide.
Reduction: Formation of the corresponding amine or alcohol derivatives.
Substitution: Formation of various substituted phenyl derivatives.
Scientific Research Applications
(S)-N-(4-(1-Hydroxyethyl)phenyl)methanesulfonamide has several scientific research applications:
Chemistry: Used as a chiral building block in the synthesis of complex molecules.
Biology: Investigated for its potential as a biochemical probe.
Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.
Industry: Utilized in the development of advanced materials and polymers.
Mechanism of Action
The mechanism of action of (S)-N-(4-(1-Hydroxyethyl)phenyl)methanesulfonamide involves its interaction with specific molecular targets. The hydroxyethyl group can form hydrogen bonds with biological molecules, while the sulfonamide group can interact with enzymes and receptors. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects.
Comparison with Similar Compounds
Similar Compounds
®-N-(4-(1-Hydroxyethyl)phenyl)methanesulfonamide: The enantiomer of the compound with different stereochemistry.
N-(4-(1-Hydroxyethyl)phenyl)methanesulfonamide: The racemic mixture containing both (S) and ® enantiomers.
N-(4-Hydroxyphenyl)methanesulfonamide: Lacks the hydroxyethyl group.
Uniqueness
(S)-N-(4-(1-Hydroxyethyl)phenyl)methanesulfonamide is unique due to its specific stereochemistry, which can result in different biological activities compared to its enantiomer or racemic mixture. The presence of the hydroxyethyl group also provides additional sites for chemical modification and interaction with biological targets.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
